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Compound of Interest

Compound Name: Tripropyl borate

Cat. No.: B1346979 Get Quote

Technical Support Center: Tripropyl Borate
This guide provides essential safety information, handling protocols, and emergency

procedures for tripropyl borate, tailored for research and development professionals.

Frequently Asked Questions (FAQs)
Q1: What is tripropyl borate and what are its primary uses in a laboratory setting? A1:

Tripropyl borate (CAS No. 688-71-1) is a colorless, clear organoboron compound.[1] In

research and drug development, it serves as a versatile reagent in organic synthesis, a solvent

for various chemical reactions, and a precursor for creating other boron-containing compounds.

[1][2][3] It is also used in the production of resins, waxes, and flame retardants.[3]

Q2: Why is tripropyl borate classified as a flammable liquid? A2: Tripropyl borate is classified

as a flammable liquid because it has a low flash point and its vapors can form explosive

mixtures with air.[4][5] These vapors are heavier than air and can travel to a source of ignition

and flash back.[6][7] The substance is designated as a Flammable Liquid, Category 3.[8]

Q3: What are the main hazards associated with handling tripropyl borate? A3: The primary

hazards are its flammability and potential for causing irritation.[5] It is known to cause serious

eye irritation and skin irritation.[5][8] Inhalation of its vapors may lead to respiratory tract

irritation.[4][5] Additionally, it is sensitive to moisture and can hydrolyze to form boric acid and

propanol.[1]
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Q4: What Personal Protective Equipment (PPE) is mandatory when working with tripropyl
borate? A4: When handling tripropyl borate, it is mandatory to wear protective gloves

(neoprene or nitrile rubber), chemical safety goggles or a face shield, and a lab coat.[4][8][9] All

handling of open containers should be conducted in a chemical fume hood to avoid inhaling

vapors.[10]

Q5: How should tripropyl borate be stored safely in a laboratory? A5: Store tripropyl borate
in a tightly closed container in a dry, cool, and well-ventilated area designated for flammable

liquids.[7][8] The storage area should be away from heat, sparks, open flames, and other

ignition sources.[5][8] It is often recommended to store the container under an inert gas to

protect it from moisture.[8]

Q6: What materials are incompatible with tripropyl borate? A6: Tripropyl borate is

incompatible with strong oxidizing agents, strong acids, and strong bases.[6][7][11] It also

reacts with water and moisture, which can lead to hydrolysis.[1][11] Contact with alkali metals

and hydrides may generate flammable hydrogen gas.[6]

Troubleshooting Guide
Scenario 1: I can smell chemical vapors while working with tripropyl borate in the fume hood.

Immediate Action: Stop your work immediately. Check to ensure the fume hood sash is at the

appropriate height and the ventilation is fully operational. If the odor persists, evacuate the

immediate area and notify your lab supervisor or safety officer. This could indicate a leak or

inadequate ventilation.[9]

Scenario 2: I accidentally spilled a small amount (<50 mL) of tripropyl borate inside the

chemical fume hood.

Troubleshooting Steps:

Ensure all ignition sources are eliminated from the area.[6]

Use non-sparking tools for cleanup.[4][6]

Absorb the spill with an inert material such as vermiculite, dry earth, or sand.[6][10] Do not

use combustible materials like paper towels as the primary absorbent.
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Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4][6]

Wipe the area with soap and water, and decontaminate all tools used.

Dispose of all contaminated materials according to your institution's hazardous waste

procedures.[4]

Scenario 3: A fire has started in my fume hood during an experiment involving tripropyl
borate.

Immediate Action:

If it is safe to do so, use the appropriate fire extinguisher. For a tripropyl borate fire, use a

dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[4][6][8] Do not

use a solid stream of water as it may be inefficient and could spread the flammable liquid.

[6]

If the fire is not immediately extinguishable, activate the nearest fire alarm.

Close the fume hood sash to help contain the fire.

Evacuate the area and follow your facility's emergency procedures.

Quantitative Data Summary
The following table summarizes key quantitative properties of tripropyl borate.
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Property Value Source(s)

CAS Number 688-71-1 [1][4]

Molecular Formula C₉H₂₁BO₃ [1][12]

Molecular Weight 188.07 g/mol [2][13]

Appearance Colorless, clear liquid [1][2]

Boiling Point 175-177 °C (347-350.6 °F) [3][12]

Density 0.857 g/mL at 25 °C [3][12]

Flash Point 82 °F (27.8 °C) [6]

NFPA Flammability Rating

3 (Indicates a liquid that can

be ignited under almost all

ambient temperature

conditions)

[7]

Experimental Protocols
Protocol 1: Standard Procedure for Handling Tripropyl
Borate

Preparation:

Ensure a certified chemical fume hood is available and operational.

Verify that a Class B fire extinguisher (CO2 or dry chemical) and a spill kit are readily

accessible.[6]

Don the required PPE: chemical-resistant gloves, safety goggles, and a flame-retardant

lab coat.

Set up all apparatus within the fume hood before introducing the tripropyl borate.

Dispensing:
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Ground and bond the container and receiving equipment to prevent static discharge.[4][10]

[14]

Use only non-sparking tools for opening and handling containers.[4][10]

Slowly dispense the required amount of liquid, avoiding splashes.

Keep the container tightly closed when not in use.[4][8]

Post-Handling:

Tightly seal the tripropyl borate container, wiping the exterior if necessary.

Return the container to a designated flammable liquid storage cabinet.[7]

Decontaminate the work area within the fume hood.

Dispose of any contaminated disposable materials (e.g., pipette tips) in the appropriate

hazardous waste stream.[4]

Remove PPE and wash hands thoroughly with soap and water.[8]

Protocol 2: Emergency Response for a Large Spill (>50
mL)

Isolate and Alert:

Immediately alert all personnel in the vicinity.

Eliminate all ignition sources (e.g., turn off hot plates, unplug equipment).[6]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[6][15]

Evacuate the laboratory and prevent re-entry.

Containment (if trained to do so):

If you are part of the trained emergency response team, don appropriate respiratory

protection and chemical-resistant gear.
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Prevent the spill from entering drains or waterways.[8]

Use a vapor-suppressing foam to reduce vapors if available.[6]

Cleanup and Disposal:

Cover the spill with a non-combustible absorbent material like dry earth or sand.[6]

Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled

container for hazardous waste.[6]

Ventilate the area and wash the spill site once the material has been removed.

Reporting:

Report the incident to your institution's Environmental Health & Safety (EH&S) department

immediately.

Visualized Workflows
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Caption: Logical workflow for handling flammable liquids like tripropyl borate.
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Caption: Emergency response logic for a tripropyl borate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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